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Compound of Interest

Compound Name: GKI-1

Cat. No.: B2417914 Get Quote

GKI-1 Inhibitor Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using the GKI-1
inhibitor in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary target of the GKI-1 inhibitor?

A1: GKI-1 is a first-generation inhibitor of human Greatwall kinase (GWL), also known as

Microtubule-associated serine/threonine kinase-like (MASTL).[1] Greatwall kinase plays a

critical role in the progression of mitosis.[1]

Q2: What is the mechanism of action of Greatwall kinase?

A2: Greatwall kinase is a key regulator of mitotic entry. It phosphorylates substrates such as

ENSA and ARPP19. Once phosphorylated, these proteins become potent inhibitors of the

PP2A/B55 phosphatase complex. The inhibition of PP2A/B55 is crucial for maintaining the

phosphorylated state of many mitotic proteins, thereby ensuring proper mitotic progression.[1]

Below is a diagram illustrating the Greatwall kinase signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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